Cas no 1403746-51-9 (1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate)

• Product Name: 1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
• CAS No: 1403746-51-9
• MF: C₁₄H₁₅IN₂O₄
• MW: 402.184376001358
• CID: 3167134
• PubChem ID: 70896149
• Update Time: 2025-04-21

1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
• FTNOAAUBNJVNRH-UHFFFAOYSA-N
• 1-tert-Butyl5-methyl3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
• DB-132164
• CBA42959
• 1-(tert-butyl) 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
• SCHEMBL13387015
• 1403746-51-9

• Inchi： 1S/C14H15IN2O4/c1-14(2,3)21-13(19)17-7-10(15)9-5-8(12(18)20-4)6-16-11(9)17/h5-7H,1-4H3
• InChI Key： FTNOAAUBNJVNRH-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C1=CC(C(=O)OC)=CN=2

Computed Properties

• Exact Mass: 402.00765Da
• Monoisotopic Mass: 402.00765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.4Ų